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Compound of Interest

Compound Name:
(3-(hydroxymethyl)-4-

Methoxyphenyl)boronic acid

Cat. No.: B591621 Get Quote

Essential Safety and Handling Guide for (3-
(hydroxymethyl)-4-methoxyphenyl)boronic acid
Disclaimer: This guide is based on safety information for structurally similar boronic acid

compounds. A specific Safety Data Sheet (SDS) for (3-(hydroxymethyl)-4-
methoxyphenyl)boronic acid was not available. It is imperative to consult the specific SDS

provided by your supplier for the most accurate and comprehensive information and to perform

a risk assessment before handling this chemical.

This document provides essential guidance on the personal protective equipment (PPE), safe

handling procedures, and disposal of (3-(hydroxymethyl)-4-methoxyphenyl)boronic acid to

ensure the safety of researchers, scientists, and drug development professionals.

Immediate Safety Precautions
When handling (3-(hydroxymethyl)-4-methoxyphenyl)boronic acid, strict adherence to

safety protocols is crucial. Boronic acids, as a class of compounds, can cause skin, eye, and

respiratory irritation.[1][2][3][4][5]

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[6][7]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6][7]

Hygiene Measures:

Avoid all personal contact, including the inhalation of dust or vapors.[6]

Wash hands thoroughly with soap and water after handling and before breaks.[6][7][8]

Do not eat, drink, or smoke in the laboratory.[6]

Remove any contaminated clothing immediately and wash it before reuse.[2][4][6]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.[1][6][7][8]

Protects eyes from dust

particles and potential

splashes.[6][7]

Hand Protection

Chemically resistant gloves

(e.g., nitrile).[1][6][7][8] Gloves

should be inspected before

use and changed immediately

upon contamination.[7][8]

Prevents skin contact with the

compound.[6][7]

Body Protection

A laboratory coat, fully

buttoned, along with long

pants and closed-toe shoes.[6]

[7]

Protects skin from accidental

spills and contact.[6][7]

Respiratory Protection

A NIOSH/MSHA approved

respirator is required when

handling the solid compound

to prevent the inhalation of

dust particles.[1][6][7]

Minimizes the risk of

respiratory tract irritation.[1][3]

[6]
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Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure that a safety shower and eyewash station are readily accessible.[7]

Conduct all work within a certified chemical fume hood to ensure proper ventilation.[7]

Clear the work area of any clutter.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling:

Keep the container of (3-(hydroxymethyl)-4-methoxyphenyl)boronic acid tightly closed

when not in use.[2][3][7]

Avoid generating dust when transferring the solid.[2][3][7] Use appropriate tools, such as a

spatula, for transfers.[7]

If creating solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Clean the work area to remove any residual chemical.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7][8]

Properly remove and dispose of contaminated PPE as hazardous waste.[6][8]

Disposal Plan
All waste generated from the use of (3-(hydroxymethyl)-4-methoxyphenyl)boronic acid,

including contaminated PPE and empty containers, must be considered hazardous waste.[6]
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Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container

for hazardous waste.

Disposal Regulations: Dispose of all chemical waste in accordance with federal, state, and

local regulations.[6] Do not pour waste down the drain.[3][6][9][10]

Emergency Procedures
Spill:

Evacuate all non-essential personnel from the spill area.[6]

Ensure the area is well-ventilated, if it is safe to do so.[6]

For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the

spill.[6] Avoid raising dust.[6][7]

Collect the absorbed material and place it in a sealed container for hazardous waste

disposal.

First Aid:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2][3][4][5][8][9]

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.[1][2][3][4][5][8]

[9]

If inhaled: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1][2][3][5]

[8][9]

If swallowed: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water. Seek medical attention.[1][2][3][9]
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Caption: Workflow for the safe handling of (3-(hydroxymethyl)-4-methoxyphenyl)boronic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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